Cas no 904086-03-9 (4'-Bromo-3-(methylsulfonyl)-1,1'-biphenyl)

• Product Name: 4'-Bromo-3-(methylsulfonyl)-1,1'-biphenyl
• CAS No: 904086-03-9
• MF: C₁₃H₁₁BrO₂S
• MW: 311.194241762161
• CID: 994780
• PubChem ID: 53425876
• Update Time: 2025-05-19

4'-Bromo-3-(methylsulfonyl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Bromo-3-(methylsulfonyl)-1,1'-biphenyl
• 1-(4-bromophenyl)-3-methylsulfonylbenzene
• 4'-BROMO-1,1'-BIPHENYL-3-YL METHYL SULFONE
• 4'-Bromo-3-methanesulfonyl-biphenyl
• 4'-Bromo-3-(methanesulfonyl)-1,1'-biphenyl
• AM807921
• SCHEMBL8770103
• A849163
• 904086-03-9
• DTXSID20699011

• Inchi： 1S/C13H11BrO2S/c1-17(15,16)13-4-2-3-11(9-13)10-5-7-12(14)8-6-10/h2-9H,1H3
• InChI Key： GOXFRRIZCFCXKB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=CC(=C1)S(C)(=O)=O

Computed Properties

• Exact Mass: 309.96600
• Monoisotopic Mass: 309.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5A^2
• XLogP3: 3.5

Experimental Properties

• PSA: 42.52000
• LogP: 4.60040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 4'-Bromo-3-(methylsulfonyl)-1,1'-biphenyl

Comprehensive Overview of 4'-Bromo-3-(methylsulfonyl)-1,1'-biphenyl (CAS No. 904086-03-9)

4'-Bromo-3-(methylsulfonyl)-1,1'-biphenyl (CAS No. 904086-03-9) is a high-value biphenyl derivative widely utilized in pharmaceutical and material science research. This compound features a bromine substituent at the 4'-position and a methylsulfonyl group at the 3-position, making it a versatile intermediate for cross-coupling reactions and drug discovery. Its unique structure has garnered attention in the development of kinase inhibitors and OLED materials, aligning with current trends in precision medicine and sustainable electronics.

In recent years, the demand for functionalized biphenyls like 4'-Bromo-3-(methylsulfonyl)-1,1'-biphenyl has surged due to their role in targeted therapy and organic semiconductors. Researchers frequently search for "biphenyl synthesis methods" or "methylsulfonyl applications in drug design," reflecting its relevance in cutting-edge science. The compound’s electron-withdrawing properties also make it ideal for photocatalysis studies, a hot topic in green chemistry.

From a synthetic perspective, CAS No. 904086-03-9 serves as a precursor for Suzuki-Miyaura couplings, a reaction frequently queried in academic databases. Its bromo group enables efficient palladium-catalyzed transformations, while the methylsulfonyl moiety enhances solubility—a critical factor in high-throughput screening. These attributes address common industry challenges like "improving reaction yields" and "scaling up biphenyl derivatives."

Beyond pharmaceuticals, 4'-Bromo-3-(methylsulfonyl)-1,1'-biphenyl is explored in advanced material engineering. Its conjugated system contributes to charge transport in flexible electronics, a sector experiencing exponential growth. Queries such as "biphenyl-based OLED efficiency" highlight its potential in next-gen displays and energy storage solutions.

Quality control of CAS 904086-03-9 involves rigorous HPLC and NMR validation, ensuring compliance with ISO standards. This aligns with the increasing focus on "purity benchmarks for research chemicals"—a frequent concern among purchasers. The compound’s stability under ambient conditions further simplifies storage, addressing logistical questions like "handling sulfone compounds safely."

In summary, 4'-Bromo-3-(methylsulfonyl)-1,1'-biphenyl bridges multiple disciplines, from medicinal chemistry to nanotechnology. Its adaptability to catalytic processes and material innovations positions it as a cornerstone in modern scientific endeavors, resonating with trending searches like "multifunctional organic intermediates" and "eco-friendly synthesis routes."